Cas no 58710-66-0 (Carbamic acid,[[[2-[(methoxycarbonyl)amino]phenyl]amino]thioxomethyl]-, methyl ester (9CI))

• Product Name: Carbamic acid,[[[2-[(methoxycarbonyl)amino]phenyl]amino]thioxomethyl]-, methyl ester (9CI)
• CAS No: 58710-66-0
• MF: C₁₁H₁₃N₃O₄S
• MW: 283.303621053696
• CID: 367082
• PubChem ID: 2762544
• Update Time: 2025-04-19

Carbamic acid,[[[2-[(methoxycarbonyl)amino]phenyl]amino]thioxomethyl]-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[[[2-[(methoxycarbonyl)amino]phenyl]amino]thioxomethyl]-, methyl ester (9CI)
• [[[2-[(METHOXYCARBONYL)AMINO]PHENYL]AMINO]THIOXOMETHYL]-CARBAMIC ACID METHYL ESTER
• 2-(Methoxycarbonyl)aminophenylaminothioxomethyl-carbamic acid methyl ester
• Carbamic acid,[[[2-[(methoxycarbonyl)amino]phenyl]amino]thioxomethyl]-,methyl ester
• Methyl-4-(o-methoxycarbonylaminophenyl)-3-thioallophanat
• FT-0605380
• SCHEMBL11677871
• methyl N-[[2-(methoxycarbonylamino)phenyl]carbamothioyl]carbamate
• 58710-66-0

• Inchi： 1S/C11H13N3O4S/c1-17-10(15)13-8-6-4-3-5-7(8)12-9(19)14-11(16)18-2/h3-6H,1-2H3,(H,13,15)(H2,12,14,16,19)
• InChI Key： POWCBWCFIQLMQB-UHFFFAOYSA-N
• SMILES： S=C(NC(=O)OC)NC1C=CC=CC=1NC(=O)OC

Computed Properties

• Exact Mass: 283.06300
• Monoisotopic Mass: 283.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.426
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.665
• PSA: 120.78000
• LogP: 2.45460